N-{[4-(4-nitrophenyl)-1-piperazinyl]carbonothioyl}-1-benzofuran-2-carboxamide

• IUPAC Name: N-[4-(4-nitrophenyl)piperazine-1-carbothioyl]-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C20H18N4O4S/c25-19(18-13-14-3-1-2-4-17(14)28-18)21-20(29)23-11-9-22(10-12-23)15-5-7-16(8-6-15)24(26)27/h1-8,13H,9-12H2,(H,21,25,29)
• InChI Key: GJRMFOXADQGRGV-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=C(C=C2)[N+](=O)[O-])C(=S)NC(=O)C3=CC4=CC=CC=C4O3
• Molecular Formula: C20H18N4O4S
• Molecular Weight: 410.4 g/mol

Description

N-{[4-(4-nitrophenyl)-1-piperazinyl]carbonothioyl}-1-benzofuran-2-carboxamide, commonly known as NBQX, is a potent and selective antagonist of the ionotropic glutamate receptor, specifically the AMPA subtype. It was first synthesized in the early 1990s and has since been used extensively in scientific research to investigate the role of glutamate receptors in various physiological and pathological processes.

Mechanism of Action

NBQX acts as a competitive antagonist of AMPA receptors, binding to the receptor and preventing the binding of glutamate. This results in the inhibition of excitatory neurotransmission mediated by AMPA receptors.
Biochemical and Physiological Effects
The inhibition of AMPA receptor-mediated neurotransmission by NBQX has been shown to have various biochemical and physiological effects. For example, NBQX has been shown to reduce the release of glutamate and other neurotransmitters, as well as to decrease the activity of downstream signaling pathways. Additionally, NBQX has been shown to have anti-inflammatory effects in animal models of neuroinflammation.

Advantages and Limitations for Lab Experiments

One advantage of using NBQX in lab experiments is its high selectivity for AMPA receptors, which allows for the specific investigation of the role of these receptors in various processes. Additionally, NBQX is relatively easy to use and has a long shelf-life. However, one limitation of using NBQX is its potential off-target effects on other glutamate receptor subtypes, which may complicate the interpretation of results.

Future Directions

There are many potential future directions for the use of NBQX in scientific research. One area of interest is the investigation of the role of AMPA receptors in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Additionally, NBQX may be useful in the development of novel therapeutics for neurological disorders such as epilepsy and stroke. Finally, further investigation of the anti-inflammatory effects of NBQX may lead to the development of new treatments for neuroinflammatory diseases.

Scientific Research Applications

NBQX has been widely used in scientific research to investigate the role of AMPA receptors in various physiological and pathological processes. It has been shown to have neuroprotective effects in animal models of stroke and traumatic brain injury, as well as anti-seizure effects in animal models of epilepsy. Additionally, NBQX has been used to study the role of AMPA receptors in learning and memory, addiction, and pain.